Cas no 2680675-82-3 (5-oxa-2-azaspiro3.5nonane-7-carbaldehyde)

• Product Name: 5-oxa-2-azaspiro3.5nonane-7-carbaldehyde
• CAS No: 2680675-82-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5646479
• PubChem ID: 165908148
• Update Time: 2025-05-21

5-oxa-2-azaspiro3.5nonane-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-28270787
• 5-oxa-2-azaspiro[3.5]nonane-7-carbaldehyde
• 2680675-82-3
• 5-oxa-2-azaspiro3.5nonane-7-carbaldehyde

• Inchi： 1S/C8H13NO2/c10-3-7-1-2-8(11-4-7)5-9-6-8/h3,7,9H,1-2,4-6H2
• InChI Key： VHNNPZARWUZOOD-UHFFFAOYSA-N
• SMILES： O1CC(C=O)CCC21CNC2

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-oxa-2-azaspiro3.5nonane-7-carbaldehyde

Research Brief on 5-oxa-2-azaspiro[3.5]nonane-7-carbaldehyde (CAS: 2680675-82-3): Recent Advances and Applications

5-oxa-2-azaspiro[3.5]nonane-7-carbaldehyde (CAS: 2680675-82-3) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's spirocyclic scaffold, which combines both oxa and aza heterocycles, makes it a versatile intermediate for the development of novel bioactive molecules.

Recent studies have highlighted the synthetic utility of 5-oxa-2-azaspiro[3.5]nonane-7-carbaldehyde as a key building block in the construction of complex molecular architectures. For instance, researchers have employed this compound in the synthesis of spirocyclic derivatives with potential applications as enzyme inhibitors or receptor modulators. The aldehyde functional group at the 7-position provides a convenient handle for further derivatization, enabling the introduction of diverse pharmacophores. Advances in asymmetric synthesis have also been reported, allowing for the preparation of enantiomerically pure forms of this compound, which is critical for chiral drug development.

In terms of biological activity, preliminary investigations suggest that derivatives of 5-oxa-2-azaspiro[3.5]nonane-7-carbaldehyde exhibit promising pharmacological properties. Some analogs have shown activity against central nervous system (CNS) targets, including GABA receptors and monoamine transporters, indicating potential applications in neurological disorders. Additionally, the spirocyclic core has been explored as a privileged structure in the design of protease inhibitors, with particular interest in its ability to modulate protein-protein interactions. These findings underscore the compound's versatility as a scaffold for medicinal chemistry.

The development of efficient synthetic routes to 5-oxa-2-azaspiro[3.5]nonane-7-carbaldehyde has been a focus of recent research. Novel catalytic methods, including transition metal-catalyzed cyclizations and organocatalytic approaches, have been reported to improve the yield and selectivity of the synthesis. These methodological advances not only facilitate access to the parent compound but also enable the preparation of structurally diverse analogs for structure-activity relationship studies. Computational chemistry has played an increasingly important role in understanding the conformational preferences of this spirocyclic system and its interactions with biological targets.

Looking forward, 5-oxa-2-azaspiro[3.5]nonane-7-carbaldehyde represents a promising scaffold for the development of new therapeutic agents. Its unique structural features offer opportunities for addressing challenging drug targets, particularly in areas such as CNS disorders and infectious diseases. Future research directions may include the exploration of its applications in targeted protein degradation, fragment-based drug discovery, and as a component of covalent inhibitors. The continued investigation of this compound and its derivatives is expected to yield valuable insights into spirocyclic chemistry and its biomedical applications.